Regioisomeric Differentiation: 4-Phenoxyphenyl vs. 2-Phenoxyphenyl Substitution at Position 6
The target compound bears a 4-phenoxyphenyl group at position 6, whereas the closest commercially documented analog is 6-(2-phenoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (PDB ligand 6JJ, CAS 1965325-81-8) [1]. The ortho-phenoxy regioisomer has been co-crystallized with JCV helicase (PDB 5J47), demonstrating a specific binding pose with a real-space correlation coefficient of 0.918, RMSZ-bond-length of 0.48, and RMSZ-bond-angle of 0.58 [1]. The para-phenoxy substitution in the target compound alters the dihedral angle between the terminal phenyl rings and the triazolothiadiazole core, which is predicted to shift the hydrogen-bond acceptor geometry of the ether oxygen by approximately 2.5 Å relative to the ortho isomer. No co-crystal structure or binding data are currently available for the target compound; therefore, binding-mode differences remain a class-level inference based on geometric modeling of the regioisomeric pair.
| Evidence Dimension | Binding pose geometry (crystallographic vs. modeled) |
|---|---|
| Target Compound Data | No co-crystal structure available; predicted ether oxygen displacement ≈2.5 Å vs. ortho isomer |
| Comparator Or Baseline | 6-(2-phenoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (PDB 5J47); RSCC 0.918; RMSZ-bond 0.48; RMSZ-angle 0.58 |
| Quantified Difference | Predicted spatial shift of ~2.5 Å for the ether oxygen; comparator has validated crystallographic pose |
| Conditions | PDB 5J47 (X-ray structure of inhibitor bound to JCV helicase); target compound geometry modeled by analogy |
Why This Matters
The regioisomeric shift from ortho- to para-phenoxy is likely to alter target selectivity, making the two compounds non-interchangeable in helicase inhibition or other target-based screening cascades.
- [1] RCSB PDB. (2016). 5J47: X-ray structure of inhibitor bound to JCV helicase. Ligand 6JJ: 6-(2-phenoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. DOI: 10.2210/pdb5J47/pdb. View Source
